Cas no 40640-98-0 (Ethyl 3-(4-bromophenyl)propanoate)

Ethyl 3-(4-bromophenyl)propanoate is a brominated aromatic ester with the molecular formula C₁₁H₁₃BrO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its 4-bromophenyl moiety enhances reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex molecular architectures. The ethyl ester group provides stability while allowing further functionalization via hydrolysis or transesterification. With a well-defined structure and high purity, this compound is suitable for research and industrial applications requiring precise brominated building blocks. Its consistent performance and compatibility with diverse reaction conditions make it a reliable choice for synthetic chemists.
Ethyl 3-(4-bromophenyl)propanoate structure
40640-98-0 structure
Product Name:Ethyl 3-(4-bromophenyl)propanoate
CAS No:40640-98-0
MF:C11H13BrO2
MW:257.123722791672
MDL:MFCD07772961
CID:820520
PubChem ID:12731927
Update Time:2025-05-28

Ethyl 3-(4-bromophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(4-bromophenyl)propanoate
    • Ethyl 3-(4-bromophenyl)propionate
    • 3-(4-Bromophenyl)propionic acid ethyl ester
    • Benzenepropanoic acid, 4-bromo-, ethyl ester
    • ethyl 3-(4-bromophenyl)-propionate
    • 3-(4-BROMO-PHENYL)-PROPIONIc acid ETHYL ESTER
    • KSC497S3N
    • AMBZ0176
    • STMHGPFYLQOGJD-UHFFFAOYSA-N
    • Ethyl3-(4-Bromophenyl)propanoate
    • SBB072991
    • AB3728
    • TRA0020176
    • AM85757
    • 4-Bromob
    • J-520804
    • GS-4083
    • DTXSID00508374
    • MFCD07772961
    • CS-W012554
    • 3-(4-bromophenyl)-propionic acid ethyl ester
    • ALBB-026307
    • 40640-98-0
    • AKOS015838750
    • SY021681
    • SCHEMBL2293786
    • MDL: MFCD07772961
    • Inchi: 1S/C11H13BrO2/c1-2-14-11(13)8-5-9-3-6-10(12)7-4-9/h3-4,6-7H,2,5,8H2,1H3
    • InChI Key: STMHGPFYLQOGJD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CCC(=O)OCC

Computed Properties

  • Exact Mass: 256.01000
  • Monoisotopic Mass: 256.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: No data available
  • Density: 1.343
  • Melting Point: No data available
  • Boiling Point: 154-156℃/4Torr
  • Flash Point: 137.3°C
  • Refractive Index: 1.53
  • PSA: 26.30000
  • LogP: 2.94480

Ethyl 3-(4-bromophenyl)propanoate Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl 3-(4-bromophenyl)propanoate Pricemore >>

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Ethyl 3-(4-bromophenyl)propanoate Production Method

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